Cas no 2172634-38-5 (1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-ylmethanamine
• CAS No: 2172634-38-5
• MF: C₈H₁₅ClN₂
• MW: 174.671100854874
• CID: 6172851
• PubChem ID: 165517970
• Update Time: 2025-06-26

1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-ylmethanamine
• 2172634-38-5
• EN300-1282002
• [1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-yl]methanamine

• Inchi： 1S/C8H15ClN2/c1-7(4-9)6-11-3-2-8(11)5-10/h4,8H,2-3,5-6,10H2,1H3/b7-4+
• InChI Key： RBDFCOALCXZSKY-QPJJXVBHSA-N
• SMILES： Cl/C=C(\C)/CN1CCC1CN

Computed Properties

• Exact Mass: 174.0923762g/mol
• Monoisotopic Mass: 174.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-ylmethanamine

Introduction to 1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-ylmethanamine (CAS No. 2172634-38-5)

1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-ylmethanamine, identified by its CAS number 2172634-38-5, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with both aromatic and heterocyclic components, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a 3-chloro-2-methylprop-2-en-1-yl substituent and an azetidin ring suggests unique chemical properties that make it a promising candidate for further investigation.

The compound's structure is characterized by a nitrogen-containing heterocycle, which is a common feature in many bioactive molecules. The azetidin ring, in particular, is known for its stability and ability to interact with biological targets. This structural motif has been explored in various drug candidates due to its potential to modulate biological pathways effectively. The 3-chloro-2-methylprop-2-en-1-yl group adds another layer of complexity, influencing the molecule's reactivity and solubility properties.

In recent years, there has been growing interest in the development of novel scaffolds for pharmaceutical applications. The compound 1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-ylmethanamine represents an innovative approach to designing molecules with enhanced pharmacological properties. Researchers have been exploring its potential as a lead compound for various therapeutic targets, including enzymes and receptors involved in critical biological processes.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern pharmaceutical chemistry.

One of the most intriguing aspects of 1-(3-chloro-2-methylprop-2-en-1-yl)azetidin-2-ylmethanamine is its potential biological activity. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes relevant to inflammatory diseases and cancer. The nitrogen heterocycle and the chloro-substituent are particularly noteworthy for their ability to engage with biological targets in a specific manner. This specificity is crucial for developing drugs with high efficacy and low toxicity profiles.

The azetidin ring, a six-membered saturated heterocycle, is known for its stability under various physiological conditions. This stability makes it an attractive scaffold for drug design, as it can maintain its structural integrity while interacting with biological targets. Additionally, the presence of the 3-chloro-2-methylprop-2-en-1-yl group enhances the molecule's lipophilicity, which can improve its absorption and distribution within the body.

In the context of drug discovery, computational methods have played a pivotal role in evaluating the potential of compounds like 1-(3-chloro-2-methylprop-2-en-1-yIAMethanamine). Molecular docking simulations have been used to predict how this molecule might interact with target proteins. These simulations provide valuable insights into binding affinities and potential side effects, allowing researchers to optimize the compound's structure before moving into costly and time-consuming experimental validation.

The latest research in this area has focused on understanding the mechanisms by which such compounds exert their effects. For instance, studies have explored how the nitrogen heterocycle influences enzyme inhibition kinetics. By modulating these interactions, researchers aim to develop drugs that can effectively target specific disease pathways without affecting other biological processes.

The synthesis and characterization of derivatives of 1-(3-chloro-octopropenyl)-azetidinylethylethanolamine continue to be areas of active investigation. Researchers are particularly interested in how subtle changes to the molecular structure can alter its pharmacological properties. This includes examining the impact of different substituents on binding affinity, solubility, and metabolic stability.

In conclusion, 1-(3-chloro-octopropenyl)-azetidinylethylethanolamine (CAS No. 2172634385) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery of new therapies for various diseases.